Cas no 6104-56-9 (1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3))

1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3) structure
6104-56-9 structure
Product Name:1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3)
CAS No:6104-56-9
MF:C41H28N7Na3O12S3
MW:975.865037918091
CID:507005
Update Time:2026-04-29

1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3)
    • C.I. Direct Orange 74, trisodium salt
    • trisodium 7-[[4-[[4-[[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulphonato-2-naphthyl]azo]benzoyl]amino]-o-tolyl]azo]naphthalene-1,3-disulphonate
    • 7-[[4-[[4-[[6-[(4-Aminobenzoyl)amino]-1-hydroxy-3-sodiosulfo-2-naphthalenyl]azo]benzoyl]amino]-2-methylphenyl]azo]naphthalene-1,3-disulfonic acid disodium salt
    • C.I.28255
    • C.I.Direct Orange 74
    • Diazo Orange 2R
    • Phenazo Orange RR
    • Pontamine Diazo Orange 2R

Computed Properties

  • Exact Mass: 975.06544

Experimental Properties

  • PSA: 325.49
  • LogP: 12.63430

1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3) Related Literature

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